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Compound of Interest

Compound Name: Methyl 2-hydroxytricosanoate

Cat. No.: B186529

For Immediate Use by Laboratory Personnel

This document provides essential safety and logistical information for the proper disposal of
Methyl 2-hydroxytricosanoate (CAS No. 118745-41-8). The following procedures are
designed to ensure the safety of researchers, scientists, and drug development professionals
while maintaining compliance with standard laboratory safety protocols.

Hazard Assessment and Safety Summary

Methyl 2-hydroxytricosanoate is a hydroxylated fatty acid methyl ester.[1] While one Safety
Data Sheet (SDS) from a supplier indicates that the pure, solid substance is not classified as
hazardous according to the Globally Harmonized System (GHS), another supplier document
advises that the material should be considered hazardous until further information is available.
[1] This discrepancy necessitates a cautious approach to its handling and disposal.

It is crucial to distinguish between the pure compound and solutions. Solutions of Methyl 2-
hydroxytricosanoate, for instance in chloroform, will carry the hazards of the solvent, which
can be significant.[2] Chloroform is toxic if inhaled, suspected of causing cancer, and can
damage organs through prolonged exposure.[2]

Therefore, it is imperative to handle Methyl 2-hydroxytricosanoate with care, utilizing
appropriate personal protective equipment (PPE) and working in a well-ventilated area.
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Quantitative Data from Supplier Information

Parameter Information Source

CAS Number 118745-41-8 Cayman Chemical
GHS Pictograms None (for pure solid) Cayman Chemical
Hazard Statements None (for pure solid) Cayman Chemical
Signal Word None (for pure solid) Cayman Chemical

Note: The absence of formal hazard classifications for the pure solid should be treated with
caution, and a risk-based approach to handling and disposal is recommended.

Detailed Disposal Protocol

The disposal of Methyl 2-hydroxytricosanoate should be managed with the prudence
accorded to all laboratory chemicals, especially given the advisory to consider it potentially
hazardous.

Step 1: Waste Identification and Segregation

o Characterize the Waste: Determine if the waste is the pure solid form of Methyl 2-
hydroxytricosanoate or a solution. Identify all other constituents in the waste stream.

e Segregate Waste: Do not mix Methyl 2-hydroxytricosanoate waste with other chemical
waste streams unless explicitly permitted by your institution's Environmental Health and
Safety (EHS) office.

Step 2: Personal Protective Equipment (PPE)

» Before handling the waste, all personnel must wear appropriate PPE, including:
o Chemical-resistant gloves (e.g., nitrile).
o Safety goggles.

o Alaboratory coat.
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Step 3: Waste Collection and Storage
o Container: Collect the waste in a designated, properly labeled, and securely sealed

container. The container must be compatible with the chemical properties of the waste.

e Labeling: The label should clearly state "Methyl 2-hydroxytricosanoate Waste" and include
the CAS number (118745-41-8). If it is a solution, the solvent and its concentration must also

be clearly indicated.

o Storage: Store the waste container in a designated satellite accumulation area for chemical

waste.

Step 4: Arranging for Disposal

o Contact EHS: Notify your institution's Environmental Health and Safety (EHS) office to
arrange for the pickup and disposal of the chemical waste.

¢ Provide Information: Be prepared to provide the EHS office with the full characterization of
the waste.

Disposal Decision Workflow
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Caption: Disposal workflow for Methyl 2-hydroxytricosanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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